Cas no 1368641-57-9 (3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one)

3-Amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one is a pyrrole-derived organic compound featuring an amino ketone functional group. Its structure combines a 2,5-dimethylpyrrole core with a 3-aminopropanone side chain, making it a versatile intermediate in synthetic organic chemistry. The compound is particularly useful in the synthesis of heterocyclic frameworks and pharmaceutical precursors due to its reactive amine and ketone moieties. Its stability under mild conditions and compatibility with various reaction protocols enhance its utility in multi-step syntheses. The presence of the dimethylpyrrole group may also contribute to unique electronic and steric properties, facilitating selective transformations in complex molecular architectures.
3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one structure
1368641-57-9 structure
Product Name:3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
CAS No:1368641-57-9
MF:C9H14N2O
MW:166.220262050629
CID:5833336
PubChem ID:82490461
Update Time:2025-05-27

3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
    • EN300-1841611
    • 1368641-57-9
    • Inchi: 1S/C9H14N2O/c1-6-5-8(7(2)11-6)9(12)3-4-10/h5,11H,3-4,10H2,1-2H3
    • InChI Key: DCZPTUDCOKMMCO-UHFFFAOYSA-N
    • SMILES: O=C(CCN)C1C=C(C)NC=1C

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.9Ų

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Additional information on 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one

Comprehensive Overview of 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one (CAS No. 1368641-57-9)

3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one, with the CAS number 1368641-57-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyrrole ring structure, which is often explored for its potential applications in drug discovery and development. The presence of both an amino group and a ketone functional group in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrole derivatives like 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one has surged due to their relevance in designing novel therapeutic agents. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active compounds. Its structural attributes align with current trends in precision medicine and targeted drug delivery, making it a subject of ongoing studies.

The synthesis of 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one involves multi-step organic reactions, often starting from commercially available 2,5-dimethylpyrrole. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials.

One of the key reasons behind the growing interest in this compound is its potential application in neurodegenerative disease research. Preliminary studies suggest that pyrrole-based compounds may interact with specific neural receptors, offering avenues for treating conditions like Alzheimer's and Parkinson's diseases. Additionally, its low toxicity profile and high bioavailability make it a promising candidate for further preclinical evaluation.

From an industrial perspective, 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one is often utilized in high-throughput screening assays to identify potential drug leads. Its compatibility with automated synthesis platforms and combinatorial chemistry techniques further enhances its utility in modern drug discovery pipelines. Companies specializing in contract research organizations (CROs) frequently include this compound in their libraries due to its broad applicability.

Environmental and regulatory considerations also play a role in the compound's usage. Unlike many synthetic intermediates, 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one is designed to adhere to green chemistry principles, minimizing hazardous byproducts during synthesis. This aligns with the global shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

For researchers and manufacturers, sourcing high-quality CAS 1368641-57-9 is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with international standards. The compound's stability under various storage conditions further adds to its practicality in laboratory settings.

In conclusion, 3-amino-1-(2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one represents a valuable tool in contemporary chemical and pharmaceutical research. Its multifaceted applications, from drug development to biochemical assays, underscore its importance in advancing scientific knowledge. As the industry continues to explore innovative therapeutic solutions, this compound is poised to remain a focal point of cutting-edge research.

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